Cas no 629-89-0 (1-Octadecyne)

1-Octadecyne is a long-chain alkyne with the molecular formula C₁₈H₃₄, characterized by a terminal triple bond at the first carbon. This unsaturated hydrocarbon is primarily utilized in organic synthesis, serving as a building block for more complex molecules, including surfactants, polymers, and specialty chemicals. Its linear structure and reactive alkyne group make it valuable for click chemistry, cross-coupling reactions, and surface modifications. The compound exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating its use in laboratory and industrial applications. Its well-defined structure and purity also make it suitable for research in material science and catalysis.

1-Octadecyne structure

Product Name:1-Octadecyne

CAS No:629-89-0

MF:C₁₈H₃₄

MW:250.462565898895

MDL:MFCD00015088

CID:505626

PubChem ID:87574133

Update Time:2025-10-31

1-Octadecyne Chemical and Physical Properties

Names and Identifiers

- 1-Octadecyne
- CETYLACETYLENE
- Hexadecylacetylen
- Hexadecylacetylene
- N-HEXADECYLACETYLENE
- n-octadecyne
- Octadec-1-in
- octadec-1-yne
- octadecan-1-yne
- octadecyne
- IYDNQWWOZQLMRH-UHFFFAOYSA-N
- BS-53270
- QSPL 036
- AKOS005384967
- 629-89-0
- SY054187
- UNII-8U6AS2VE7S
- O0128
- D91808
- CS-0186358
- 8U6AS2VE7S
- EINECS 211-114-7
- FT-0608175
- NS00042777
- MFCD00015088
- DTXSID90212079
- STK050156
- DTXCID40134570
- MDL： MFCD00015088
- Inchi： 1S/C18H34/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h1H,4-18H2,2H3
- InChI Key： IYDNQWWOZQLMRH-UHFFFAOYSA-N
- SMILES： C(CCCCCCCC#C)CCCCCCCC

Computed Properties

Exact Mass: 250.26600
Monoisotopic Mass: 250.266051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 14
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 8.9
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: White crystalline solid
Density: 0,803 g/cm3
Melting Point: 22,5°C
Boiling Point: 180°C 15mm
Flash Point: 25 °C
Refractive Index: 1.4774
PSA: 0.00000
LogP: 6.49100
Solubility: Not determined

1-Octadecyne Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H304
Warning Statement： P301+P310+P331-P405-P501
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Safety Term：S24/25

1-Octadecyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33288-1g	1-Octadecyne, 96%	629-89-0	96%	1g	￥879.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33288-10g	1-Octadecyne, 96%	629-89-0	96%	10g	￥3748.00	2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X25615-250mg	1-OCTADECYNE	629-89-0	95% (GC)	250mg	¥181.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X25615-1g	1-OCTADECYNE	629-89-0	95% (GC)	1g	¥390.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X25615-100mg	1-OCTADECYNE	629-89-0	95% (GC)	100mg	¥106.0	2023-09-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0128-5ML	1-Octadecyne	629-89-0	>95.0%(GC)	5ml	¥1135.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0128-1ML	1-Octadecyne	629-89-0	>95.0%(GC)	1ml	¥355.00	2024-04-16
Chemenu	CM343306-1g	1-Octadecyne	629-89-0	95%+	1g	$58	2023-02-02
Chemenu	CM343306-5g	1-Octadecyne	629-89-0	95%+	5g	$172	2023-02-02
Chemenu	CM343306-10g	1-Octadecyne	629-89-0	95%+	10g	$286	2023-02-02

1-Octadecyne Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Related Categories

Additional information on 1-Octadecyne

Comprehensive Guide to 1-Octadecyne (CAS No. 629-89-0): Properties, Applications, and Industry Insights

1-Octadecyne (CAS No. 629-89-0), a long-chain alkyne with the molecular formula C₁₈H₃₄, is a versatile organic compound widely used in research and industrial applications. Its unique structure, featuring a terminal triple bond, makes it valuable for click chemistry, surface modification, and nanomaterial synthesis. This guide explores its properties, synthesis methods, and emerging trends, addressing common queries like "What is 1-Octadecyne used for?" and "How to synthesize 1-Octadecyne?".

The growing demand for sustainable materials has spotlighted 1-Octadecyne as a key intermediate in green chemistry. Researchers leverage its hydrophobic alkyl chain for self-assembled monolayers (SAMs) in biosensors and anti-corrosion coatings. Recent studies highlight its role in carbon nanotube functionalization, a hot topic in nanotechnology forums. With a melting point of 28–30°C and boiling point of 320°C, its stability under moderate conditions aligns with eco-friendly processing trends.

Analytical techniques like GC-MS and FTIR spectroscopy are critical for verifying 1-Octadecyne purity, a frequent concern among purchasers. Industry reports indicate rising use in lubricant additives due to its thermal resistance, answering searches such as "1-Octadecyne vs. stearic acid performance". Regulatory-compliant handling (non-hazardous classification) ensures accessibility for academic labs and material science startups.

Innovative applications include organic electronics, where 1-Octadecyne derivatives enhance charge transport in OLEDs. Its compatibility with Sonogashira coupling reactions—frequently searched in organic synthesis databases—enables tailored molecular architectures. Suppliers now offer ultra-high-purity grades (≥99%) to meet photonics research demands, reflecting market shifts toward precision chemicals.

Storage recommendations (under nitrogen, 2–8°C) and shelf-life extension strategies are top FAQs. As industries prioritize bio-based alternatives, 1-Octadecyne’s derivatization potential positions it as a candidate for renewable polymer feedstocks. This aligns with Google Trends data showing increased searches for "biodegradable alkynes" since 2022.

Future directions include catalysis optimization to reduce synthesis costs—addressing queries like "cheap 1-Octadecyne production". Patent analyses reveal growing IP activity in photocatalytic applications, suggesting expanding commercial relevance. For researchers, understanding its Hansen solubility parameters (δ_D=16.3 MPa^1/2) aids solvent selection, a recurring discussion in formulation science communities.